Cas no 117157-62-7 (Benzothiazole,2-(1H-pyrazol-1-yl)-)

• Product Name: Benzothiazole,2-(1H-pyrazol-1-yl)-
• CAS No: 117157-62-7
• MF: C₁₀H₇N₃S
• MW: 201.247679948807
• CID: 131496
• PubChem ID: 14387158
• Update Time: 2025-04-19

Benzothiazole,2-(1H-pyrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(1H-pyrazol-1-yl)-
• 2-(1H-Pyrazol-1-yl)-1,3-benzothiazole
• Benzothiazole, 2-(1H-pyrazol-1-yl)- (9CI)
• 2-pyrazol-1-yl-1,3-benzothiazole
• 117157-62-7
• SCHEMBL5324725
• 2-(1H-pyrazol-1-yl)benzo[d]thiazole
• AKOS013122922

• Inchi： 1S/C10H7N3S/c1-2-5-9-8(4-1)12-10(14-9)13-7-3-6-11-13/h1-7H
• InChI Key： LKYHHJYDUIIWKK-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC=CC1=2)N1C=CC=N1

Computed Properties

• Exact Mass: 201.03621
• Monoisotopic Mass: 201.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 30.71